Cas no 851865-07-1 (1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(2-Chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a synthetic heterocyclic compound featuring a dihydroimidazole core functionalized with a 2-chlorobenzoyl group and a 3-fluorophenylmethylsulfanyl moiety. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The presence of both chloro and fluoro substituents enhances its electronic properties, making it a versatile intermediate for further derivatization. The compound's stability under standard conditions and compatibility with various synthetic transformations offer advantages in the design of biologically active molecules. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies in drug discovery and development.
1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851865-07-1 structure
Product Name:1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851865-07-1
MF:C17H14ClFN2OS
MW:348.822265148163
CID:5910552
PubChem ID:5045981
Update Time:2025-10-28

1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • (2-chlorophenyl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • Methanone, (2-chlorophenyl)[2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
    • 851865-07-1
    • (2-chlorophenyl)-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • 1-(2-chlorobenzoyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • F0630-0310
    • AKOS024588572
    • 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C17H14ClFN2OS/c18-15-7-2-1-6-14(15)16(22)21-9-8-20-17(21)23-11-12-4-3-5-13(19)10-12/h1-7,10H,8-9,11H2
    • InChI Key: ORRMVFRFRGDCQJ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1Cl)(N1C(SCC2=CC=CC(F)=C2)=NCC1)=O

Computed Properties

  • Exact Mass: 348.0499401g/mol
  • Monoisotopic Mass: 348.0499401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 481.7±55.0 °C(Predicted)
  • pka: 0.99±0.60(Predicted)

1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(2-Chlorobenzoyl)-2-{(3-Fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851865-07-1): A Comprehensive Overview

1-(2-Chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851865-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chlorobenzoyl and fluorophenyl groups in its structure enhances its reactivity and potential applications in drug discovery.

The molecular formula of 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is C17H14ClFN2OS, and it belongs to the class of imidazole derivatives. Imidazole-based compounds are widely studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor, a hot topic in modern drug development targeting diseases like cancer and autoimmune disorders.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in imidazole-based drug development?" This compound addresses this query by showcasing how subtle modifications in the imidazole core can lead to significant changes in biological activity. The incorporation of fluorine and chlorine atoms is a strategic choice, as halogenated compounds often exhibit improved pharmacokinetic properties.

From a synthetic chemistry perspective, 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents an interesting case study in heterocyclic chemistry. The compound's synthesis typically involves multi-step reactions, including condensation and cyclization processes. Recent publications highlight its utility in creating small molecule libraries for high-throughput screening, a technique that's revolutionizing drug discovery in the age of artificial intelligence and machine learning.

The pharmaceutical industry's growing focus on targeted therapies has increased demand for specialized intermediates like this compound. Its methylsulfanyl moiety provides an excellent handle for further derivatization, making it a versatile building block in medicinal chemistry. Researchers are particularly excited about its potential in developing selective enzyme inhibitors, a trending topic in precision medicine.

In terms of physical properties, 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole typically appears as a white to off-white crystalline powder. Its solubility profile makes it suitable for various formulation approaches, addressing another frequently searched question: "How to improve solubility of drug candidates?" The compound's logP value suggests moderate lipophilicity, which is often desirable for achieving optimal membrane permeability and oral bioavailability.

The safety profile of CAS 851865-07-1 is an important consideration for researchers. While comprehensive toxicological data may require further investigation, standard handling procedures for organic compounds should be followed. This aligns with the increasing industry focus on green chemistry principles and workplace safety, topics that have seen growing search volume in recent years.

Market analysis indicates steady growth in demand for fluorinated pharmaceutical intermediates, with 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole being part of this valuable segment. The global market for fluorinated compounds is projected to expand significantly, driven by their applications in life sciences and materials science. This compound's unique combination of halogen atoms and heterocyclic structure positions it well within this growing market.

From a regulatory standpoint, proper documentation and characterization of CAS 851865-07-1 are essential for research and development purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure purity and confirm structure. These quality control measures respond to another common search query: "How to characterize novel organic compounds?"

In conclusion, 1-(2-chlorobenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents an important compound at the intersection of medicinal chemistry and drug discovery. Its structural features and potential applications make it a subject of ongoing research, particularly in the development of targeted therapeutic agents. As the pharmaceutical industry continues to evolve, compounds like this will play crucial roles in addressing unmet medical needs and advancing human health.

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